Cas no 2171600-13-6 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-3-carboxylic acid
• CAS No: 2171600-13-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6512484
• PubChem ID: 165568507
• Update Time: 2025-06-11

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-5-methylpiperidine-3-carboxylic acid
• 2171600-13-6
• EN300-1522926

• Inchi： 1S/C28H34N2O5/c1-17(2)12-25(26(31)30-14-18(3)13-19(15-30)27(32)33)29-28(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24-25H,12-16H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： RZTDBWOMCNECOG-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)CC(C)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-3-carboxylic acid

Research Briefing on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-3-carboxylic acid (CAS: 2171600-13-6)

In recent years, the compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-3-carboxylic acid (CAS: 2171600-13-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The compound, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine carboxylic acid moiety, is primarily utilized in peptide synthesis and drug development. Recent studies have highlighted its role as a key intermediate in the production of bioactive peptides and small molecule inhibitors. The Fmoc group, in particular, is instrumental in solid-phase peptide synthesis (SPPS), enabling the efficient assembly of peptide chains with high purity and yield.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-3-carboxylic acid in the development of protease inhibitors. The research demonstrated that the compound's unique structural features facilitate selective binding to the active sites of target enzymes, thereby inhibiting their activity. This finding opens new avenues for designing novel therapeutics for diseases such as cancer and viral infections.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential as a building block for macrocyclic peptides. The study revealed that the incorporation of this compound into peptide backbones enhances conformational rigidity and improves pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes are critical for the development of orally bioavailable peptide drugs.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-3-carboxylic acid. Recent efforts have focused on optimizing reaction conditions and exploring alternative protecting groups to improve yield and reduce costs. For instance, a 2023 patent application disclosed a novel catalytic method for the efficient removal of the Fmoc group under mild conditions, which could streamline the synthesis process.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-3-carboxylic acid represents a versatile and valuable tool in chemical biology and drug discovery. Ongoing research continues to uncover its potential in diverse therapeutic areas, while advancements in synthetic methodologies aim to overcome existing limitations. Future studies are expected to further elucidate its applications and contribute to the development of next-generation therapeutics.